Cas no 57646-32-9 (D-Alanine, N-(2,6-dimethylphenyl)-)
57646-32-9 structure
Product Name:D-Alanine, N-(2,6-dimethylphenyl)-
CAS No:57646-32-9
MF:C11H15NO2
MW:193.242303133011
CID:1605506
PubChem ID:10262022
Update Time:2025-04-21
D-Alanine, N-(2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, N-(2,6-dimethylphenyl)-
- (R)-N-(2,6-dimethylphenyl)alanine
- SCHEMBL1900149
- (R)-2-((2,6-Dimethylphenyl)amino)propanoic acid
- DTXSID701302713
- N-(2,6-Dimethylphenyl)-D-alanine
- 57646-32-9
-
- Inchi: 1S/C11H15NO2/c1-7-5-4-6-8(2)10(7)12-9(3)11(13)14/h4-6,9,12H,1-3H3,(H,13,14)/t9-/m1/s1
- InChI Key: WMSDRWJBTDSIQR-SECBINFHSA-N
- SMILES: OC([C@@H](C)NC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
D-Alanine, N-(2,6-dimethylphenyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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